Cas no 105049-61-4 (Ethanamine, N-ethyl-2-(phenylsulfonyl)-, hydrochloride)

• Product Name: Ethanamine, N-ethyl-2-(phenylsulfonyl)-, hydrochloride
• CAS No: 105049-61-4
• MF: C₁₀H₁₆ClNO₂S
• MW: 249.75754070282
• CID: 1149136
• PubChem ID: 13655069
• Update Time: 2025-04-20

Ethanamine, N-ethyl-2-(phenylsulfonyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine, N-ethyl-2-(phenylsulfonyl)-, hydrochloride
• 2-(benzenesulfonyl)-N-ethylethanamine,hydrochloride
• 2-(Benzenesulfonyl)-N-ethylethan-1-amine--hydrogen chloride (1/1)
• DTXSID30545954
• SCHEMBL10688779
• 105049-61-4

• Inchi： 1S/C10H15NO2S.ClH/c1-2-11-8-9-14(12,13)10-6-4-3-5-7-10;/h3-7,11H,2,8-9H2,1H3;1H
• InChI Key： XMSZCRGMWLKYOM-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)(CCNCC)(=O)=O

Computed Properties

• Exact Mass: 249.05918
• Monoisotopic Mass: 249.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17